Cas no 626-17-5 (Isophthalonitrile)

Isophthalonitrile Properties

Names and Identifiers

• Isophthalonitrile
• 1,3-Benzenedicarbonitrile
• 1,3-Dicyanobenzene
• m-Dicyanobenzene
• meta-PHTHALODINITRILE (1,3-DICYANOBENZENE)
• DCB
• IPN
• 1.3-Dicyanobenzene
• benzene-1,3-dicarbonitrile
• Isophthalodinitrile
• 3-Cyanobenzonitrile
• m-Phthalodinitrile
• m-Benzenedinitrile
• Isoftalodinitril
• 1,3-Benzodinitrile
• Isoftalonitril
• Isophtalonitrile
• Nitril kyseliny isoftalove
• Dinitrile of isophthalic acid
• Isoftalonitril [Czech]
• 1,3-Benzendikarbonitril
• Isoftalodinitril [Czech]
• 1,3-Benzendikarbonitril [Czech]
• Nitril kyseliny isoftalove [Cz
• NCGC00259025-01
• HSDB 5724
• FT-0627453
• CHEMBL3182143
• NSC87880
• 626-17-5
• MFCD00001795
• CHEBI:38218
• m-PDN
• isopthalonitrile
• A833886
• Nitril kyseliny isoftalove [Czech]
• META-DICYANOBENZENE
• EINECS 210-933-7
• Tox21_201474
• Tox21_303190
• NCGC00257068-01
• WLN: NCR CCN
• AKOS015890366
• SCHEMBL9289
• EN300-91717
• E83004
• AI3-25034
• NS00021268
• 1,3-Dicyanobenzene, 98%
• Q20966059
• NSC 87880
• 1,3-DICYANOBENZENE [HSDB]
• NSC-87880
• 1,3-BIS(CYANO)BENZENE
• DTXSID7027259
• CS-W013468
• UNII-7G36N0292W
• CAS-626-17-5
• CCRIS 4132
• J-503897
• DTXCID207259
• 7G36N0292W
• InChI=1/C8H4N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4
• I0158
• NCGC00249051-01
• m-Cyanobenzonitrile
• DB-054214
• +Expand

• MDL： MFCD00001795
• InChIKey： LAQPNDIUHRHNCV-UHFFFAOYSA-N
• Inchi： 1S/C8H4N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H
• SMILES： N#CC1C([H])=C([H])C([H])=C(C#N)C=1[H]
• BRN： 1072209

Computed Properties

• Exact Mass: 128.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.037
• Heavy Atom Count: 10
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 1.42996
• PSA: 47.58000
• Refractive Index: 1.6231 (estimate)
• Water Partition Coefficient: 0.7 g/L (20 ºC)
• Boiling Point: 288 ºC
• Melting Point: 160.0 to 164.0 deg-C
• Flash Point: 288°C
• Solubility: 0.7g/l
• Color/Form: Lens powder.
• Solubility: It is soluble in hot alcohol and hot ether, soluble in hot water, chloroform, alcohol, ether, carbon tetrachloride, and insoluble in petroleum ether.
• Density: 1.3

Isophthalonitrile Security Information

• Symbol: GHS07
• RTECS：CZ1900000
• WGK Germany：1
• Safety Term：6.1(b)
• Safety Instruction： S22-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/22
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302,H332
• Warning Statement： P260-P264-P270-P301+P312+P330-P314-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1(b)

Isophthalonitrile Customs Data

• HS CODE：29269020
• Customs Data：

  China Customs Code:

  2926902001

  Overview:

  HS: 2926902001. Isophthalonitrile. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:30.0%

  Summary:

  HS: 2926902001. isophthalonitrile. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides